2-chloro-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide
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Description
Scientific Research Applications
- Metolachlor , the parent compound of 2-chloro-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide, is an herbicide widely used in agriculture. Researchers have investigated its metabolism in various organisms. For instance, the fungus Cunninghamella elegans biotransforms metolachlor into several metabolites, including stereoismers of 2-chloro-N-(2-ethyl-6-hydroxymethylphenyl)-N-(2-hydroxy-1-methylethyl)acetamide and 2-chloro-N-(2-ethyl-6-methylphenyl)-N-(2-hydroxy-1-methylethyl)acetamide . Understanding these metabolic pathways is crucial for environmental risk assessment.
- 2-Chloro-N-methoxy-N-methylacetamide serves as a starting reagent for the synthesis of 2-heptyl-3-hydroxy-4(1H)-quinolone (Pseudomonas quinolone signal or PQS) and related 2-alkyl-4-quinolones. PQS is a signaling molecule involved in the quorum sensing of Pseudomonas aeruginosa, a pathogenic bacterium . These compounds play essential roles in bacterial communication and virulence.
- 2-Chloro-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide has been reported as an intermediate in the synthesis of glyburide, a widely used oral antidiabetic medication. Understanding its role in glyburide synthesis contributes to drug development and optimization .
Herbicide Metabolism Studies
Quorum Sensing Molecule Synthesis
Intermediate in Glyburide Synthesis
properties
IUPAC Name |
2-chloro-N-[2-methoxy-2-(2-methylphenyl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClNO2/c1-12-7-3-4-8-13(12)16(21-2)11-19-17(20)14-9-5-6-10-15(14)18/h3-10,16H,11H2,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NESUZQOAIATLOK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(CNC(=O)C2=CC=CC=C2Cl)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.